Cas no 2138576-25-5 (4-ethoxy-3-hydroxy-3-(1H-imidazol-2-yl)-4-oxobutanoic acid)

• Product Name: 4-ethoxy-3-hydroxy-3-(1H-imidazol-2-yl)-4-oxobutanoic acid
• CAS No: 2138576-25-5
• MF: C₉H₁₂N₂O₅
• MW: 228.201982498169
• CID: 6334671
• PubChem ID: 165512375
• Update Time: 2025-06-14

4-ethoxy-3-hydroxy-3-(1H-imidazol-2-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-hydroxy-3-(1H-imidazol-2-yl)-4-oxobutanoic acid
• EN300-1168329
• 2138576-25-5

• Inchi： 1S/C9H12N2O5/c1-2-16-8(14)9(15,5-6(12)13)7-10-3-4-11-7/h3-4,15H,2,5H2,1H3,(H,10,11)(H,12,13)
• InChI Key： TWHSUEKAXFAPGD-UHFFFAOYSA-N
• SMILES： OC(C(=O)OCC)(C1=NC=CN1)CC(=O)O

Computed Properties

• Exact Mass: 228.07462149g/mol
• Monoisotopic Mass: 228.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 113Ų

Additional information on 4-ethoxy-3-hydroxy-3-(1H-imidazol-2-yl)-4-oxobutanoic acid

Comprehensive Analysis of 4-ethoxy-3-hydroxy-3-(1H-imidazol-2-yl)-4-oxobutanoic acid (CAS No. 2138576-25-5): Properties, Applications, and Research Insights

The compound 4-ethoxy-3-hydroxy-3-(1H-imidazol-2-yl)-4-oxobutanoic acid (CAS No. 2138576-25-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its distinctive combination of an imidazole ring and a hydroxy-oxobutanoic acid moiety makes it a promising candidate for various applications, including drug development and enzymatic studies. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.

In recent years, the demand for imidazole derivatives has surged, driven by their versatility in medicinal chemistry. The 4-ethoxy-3-hydroxy substitution pattern in this compound enhances its solubility and stability, making it suitable for in vitro and in vivo studies. A growing number of publications highlight its role in modulating enzyme activity, particularly in pathways related to inflammation and metabolic disorders. This aligns with current trends in precision medicine, where tailored molecular designs are critical for targeting specific diseases.

From a synthetic perspective, CAS No. 2138576-25-5 presents intriguing challenges and opportunities. Its multi-functional groups allow for diverse chemical modifications, enabling researchers to explore structure-activity relationships (SAR). This is especially relevant in the context of AI-driven drug discovery, where computational models predict optimal molecular configurations for desired biological effects. The compound’s oxobutanoic acid segment also aligns with interest in natural product analogs, as similar structures are found in metabolites with therapeutic potential.

Environmental and green chemistry considerations further elevate the importance of this compound. Its potential for biodegradability and low toxicity profile makes it a candidate for sustainable pharmaceutical synthesis. As industries shift toward eco-friendly processes, molecules like 4-ethoxy-3-hydroxy-3-(1H-imidazol-2-yl)-4-oxobutanoic acid could play a pivotal role in reducing the environmental footprint of drug manufacturing.

In conclusion, CAS No. 2138576-25-5 represents a fascinating intersection of chemistry, biology, and technology. Its applications span from drug design to biocatalysis, reflecting broader trends in science and innovation. Continued research into its properties and derivatives will likely uncover new opportunities, solidifying its place in the future of life sciences.